Ribocil

• CAS No.: 1381289-58-2
• Product Name: Ribocil
• Molecular Formula: C19H22N6OS
• Molecular Weight: 382.48
• IUPAC Name: 2-[1-[[2-(methylamino)pyrimidin-5-yl]methyl]piperidin-3-yl]-4-thiophen-2-yl-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C19H22N6OS/c1-20-19-21-9-13(10-22-19)11-25-6-2-4-14(12-25)18-23-15(8-17(26)24-18)16-5-3-7-27-16/h3,5,7-10,14H,2,4,6,11-12H2,1H3,(H,20,21,22)(H,23,24,26)
• Standard InChIKey: ZSXCVAIJFUEGJR-UHFFFAOYSA-N
• SMILES: CNC1=NC=C(C=N1)CN2CCCC(C2)C3=NC(=CC(=O)N3)C4=CC=CS4
• Appearance: Solid powder
• Description: Ribocil is a selective modulator of bacterial riboflavin riboswitches.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ribocil
• Reference: 1: Balibar CJ, Villafania A, Barbieri CM, Murgolo N, Roemer T, Wang H, Howe JA. Validation and Development of an Escherichia coli Riboflavin Pathway Phenotypic Screen Hit as a Small-Molecule Ligand of the Flavin Mononucleotide Riboswitch. Methods Mol Biol. 2018;1787:19-40. doi: 10.1007/978-1-4939-7847-2_2. PubMed PMID: 29736707.; 2: Rizvi NF, Howe JA, Nahvi A, Klein DJ, Fischmann TO, Kim HY, McCoy MA, Walker SS, Hruza A, Richards MP, Chamberlin C, Saradjian P, Butko MT, Mercado G, Burchard J, Strickland C, Dandliker PJ, Smith GF, Nickbarg EB. Discovery of Selective RNA-Binding Small Molecules by Affinity-Selection Mass Spectrometry. ACS Chem Biol. 2018 Mar 16;13(3):820-831. doi: 10.1021/acschembio.7b01013. Epub 2018 Feb 14. PubMed PMID: 29412640.; 3: Krajewski SS, Ignatov D, Johansson J. Two Are Better Than One: Dual Targeting of Riboswitches by Metabolite Analogs. Cell Chem Biol. 2017 May 18;24(5):535-537. doi: 10.1016/j.chembiol.2017.05.004. PubMed PMID: 28525764.; 4: Wang H, Mann PA, Xiao L, Gill C, Galgoci AM, Howe JA, Villafania A, Barbieri CM, Malinverni JC, Sher X, Mayhood T, McCurry MD, Murgolo N, Flattery A, Mack M, Roemer T. Dual-Targeting Small-Molecule Inhibitors of the Staphylococcus aureus FMN Riboswitch Disrupt Riboflavin Homeostasis in an Infectious Setting. Cell Chem Biol. 2017 May 18;24(5):576-588.e6. doi: 10.1016/j.chembiol.2017.03.014. Epub 2017 Apr 20. PubMed PMID: 28434876.; 5: Howe JA, Xiao L, Fischmann TO, Wang H, Tang H, Villafania A, Zhang R, Barbieri CM, Roemer T. Atomic resolution mechanistic studies of ribocil: A highly selective unnatural ligand mimic of the E. coli FMN riboswitch. RNA Biol. 2016 Oct 2;13(10):946-954. Epub 2016 Aug 2. PubMed PMID: 27485612; PubMed Central PMCID: PMC5056776.; 6: Dissecting How Mtb Makes Its Wall, Buffering Endosomal pH, and Discovery of Ribocil. Chem Biol. 2015 Nov 19;22(11):1415-1416. doi: 10.1016/j.chembiol.2015.11.003. PubMed PMID: 26590635.; 7: Howe JA, Wang H, Fischmann TO, Balibar CJ, Xiao L, Galgoci AM, Malinverni JC, Mayhood T, Villafania A, Nahvi A, Murgolo N, Barbieri CM, Mann PA, Carr D, Xia E, Zuck P, Riley D, Painter RE, Walker SS, Sherborne B, de Jesus R, Pan W, Plotkin MA, Wu J, Rindgen D, Cummings J, Garlisi CG, Zhang R, Sheth PR, Gill CJ, Tang H, Roemer T. Selective small-molecule inhibition of an RNA structural element. Nature. 2015 Oct 29;526(7575):672-7. doi: 10.1038/nature15542. Epub 2015 Sep 30. PubMed PMID: 26416753.; 8: Hermann T. Non-coding RNA: Antibiotic tricks a switch. Nature. 2015 Oct 29;526(7575):650-1. doi: 10.1038/nature15635. Epub 2015 Sep 30. PubMed PMID: 26416738.
• PubChem Compound: 136881500
• Last Modified: Nov 11 2021